Benzenemethanaminium, N,N-diethyl-N-(2-((1-oxo-3-phenyl-2-propenyl)thio)ethyl)-, bromide, (E)-
Overview
Description
Benzenemethanaminium, N,N-diethyl-N-(2-((1-oxo-3-phenyl-2-propenyl)thio)ethyl)-, bromide, (E)-, also known as Benzenemethanaminium, N,N-diethyl-N-(2-((1-oxo-3-phenyl-2-propenyl)thio)ethyl)-, bromide, (E)-, is a useful research compound. Its molecular formula is C22H28BrNOS and its molecular weight is 434.4 g/mol. The purity is usually 95%.
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Properties
CAS No. |
50655-06-6 |
|---|---|
Molecular Formula |
C22H28BrNOS |
Molecular Weight |
434.4 g/mol |
IUPAC Name |
benzyl-diethyl-[2-[(E)-3-phenylprop-2-enoyl]sulfanylethyl]azanium;bromide |
InChI |
InChI=1S/C22H28NOS.BrH/c1-3-23(4-2,19-21-13-9-6-10-14-21)17-18-25-22(24)16-15-20-11-7-5-8-12-20;/h5-16H,3-4,17-19H2,1-2H3;1H/q+1;/p-1/b16-15+; |
InChI Key |
NYLPTFKVMINGNL-GEEYTBSJSA-M |
SMILES |
CC[N+](CC)(CCSC(=O)C=CC1=CC=CC=C1)CC2=CC=CC=C2.[Br-] |
Isomeric SMILES |
CC[N+](CC)(CCSC(=O)/C=C/C1=CC=CC=C1)CC2=CC=CC=C2.[Br-] |
Canonical SMILES |
CC[N+](CC)(CCSC(=O)C=CC1=CC=CC=C1)CC2=CC=CC=C2.[Br-] |
Synonyms |
2-(diethylbenzylaminoethyl)thiol trans-cinnamate bromide |
Origin of Product |
United States |
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